Cas no 34143-99-2 (1,1,5-Trimethyl-2-formyl-cyclohexa-2,4-dien-6-ol)

1,1,5-Trimethyl-2-formyl-cyclohexa-2,4-dien-6-ol structure

34143-99-2 structure

Product Name:1,1,5-Trimethyl-2-formyl-cyclohexa-2,4-dien-6-ol

CAS No:34143-99-2

Molecular Formula:C₁₀H₁₄O₂

Molecular Weight:166.21696

CID:2063173

1,1,5-Trimethyl-2-formyl-cyclohexa-2,4-dien-6-ol Properties

Names and Identifiers

- 1,1,5-Trimethyl-2-formyl-cyclohexa-2,4-dien-6-ol
- 5-Hydroxy-4,6,6-trimethyl-1,3-cyclohexadiene-1-carboxaldehyde
- InChIKey： SCOUWBAKHRYTBW-UHFFFAOYSA-N
- Inchi： InChI=1S/C10H14O2/c1-7-4-5-8(6-11)10(2,3)9(7)12/h4-6,9,12H,1-3H3
- SMILES： CC1=CC=C(C=O)C(C)(C)C1O |t:1,3|

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 12
XLogP3: 0.0900000000000001

1,1,5-Trimethyl-2-formyl-cyclohexa-2,4-dien-6-ol Related Literature

1. Fluorescence probing of the ferric Fenton reaction via novel chelation†

Dhiraj P. Murale,Yoon-Sup Lee,David G. Churchill Chem. Commun., 2014,50, 359-361
2. Long-term, stable, and improved oxygen-reduction performance of titania-supported PtPb nanoparticles†

Takao Gunji,Toyokazu Tanabe,Takashi Tsuda,Masahiro Miyauchi,Genki Kobayashi,Futoshi Matsumoto Catal. Sci. Technol., 2014,4, 1436-1445
3. Constructing novel NaLiTi3O7/g-C3N4 Z-scheme photocatalysts to facilitate the separation of charge carriers and study the hydrogen production performance†

Pei-jin Yan,Lang Yuan,Nan Zhao,Ying Xie,Wei Zhou New J. Chem., 2023,47, 14808-14813
4. Foods and drugs analysis

Analyst, 1906,31, 299-304
5. Ordered interfaces for dual easy axes in liquid crystals

E. Lacaze,A. Apicella,M. P. De Santo,D. Coursault,M. Alba,R. Barberi Soft Matter, 2011,7, 1078-1083
6. Interface mediated semiconducting to metallic like transition in ultrathin Bi2Se3 films on (100) SrTiO3 grown by molecular beam epitaxy†

Anil K. Debnath,R. Prasad,Ajay Singh,Soumen Samanta,Ashwini Kumar,Anil Bohra,Debarati Bhattacharya,Saibal Basu,Niraj Joshi,Dinesh K. Aswal,S. K. Gupta RSC Adv., 2015,5, 87897-87902
7. The crystal structure and growth direction of Cu2S nanowire arrays fabricated on a copper surface

Suhua Wang,Shihe Yang,Zu Rong Dai,Zhong L. Wang Phys. Chem. Chem. Phys., 2001,3, 3750-3753
8. Formation of naproxen–polylactic acid nanoparticles from supercritical solutions and their characterization in the aerosol phase

Moritz Gadermann,Simran Kular,Ali H. Al-Marzouqi,Ruth Signorell Phys. Chem. Chem. Phys., 2009,11, 7861-7868
9. Fast and highly sensitive humidity sensors based on NaNbO3 nanofibers†

Youdong Zhang,Xumin Pan,Zhao Wang,Yongming Hu,Xiaoyuan Zhou,Zhenglong Hu,Haoshuang Gu RSC Adv., 2015,5, 20453-20458
10. Aromaticity gain increases the inherent association strengths of multipoint hydrogen-bonded arrays†

Chia-Hua Wu,Yu Zhang,Krista van Rickley,Judy I. Wu Chem. Commun., 2018,54, 3512-3515

Related Categories

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